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Introduction
Lawrencium (Lr), element 103, is the final member of the actinide series and a synthetic,

radioactive element. Its discovery was a complex and competitive chapter in the history of

nuclear science, marked by conflicting claims and the development of innovative experimental

techniques. This in-depth guide provides a technical timeline of the discovery of Lawrencium,

detailing the experimental protocols of the key experiments, presenting quantitative data in a

structured format, and visualizing the experimental workflows. The discovery of Lawrencium
was a significant achievement in the exploration of the superheavy elements, pushing the

boundaries of nuclear synthesis and detection.

Timeline of Discovery
The discovery of Lawrencium was contested for several years between the Lawrence

Berkeley Laboratory (now Lawrence Berkeley National Laboratory) in the United States and the

Joint Institute for Nuclear Research (JINR) in Dubna, Soviet Union.

February 14, 1961: A team of scientists at the Lawrence Berkeley Laboratory, led by Albert

Ghiorso, first claimed the synthesis of element 103.[1][2][3] They bombarded a target

consisting of three isotopes of californium with boron-10 and boron-11 ions using the Heavy

Ion Linear Accelerator (HILAC).[1][4] The Berkeley team reported the detection of an isotope,

which they tentatively assigned as Lawrencium-257, that decayed by emitting an 8.6 MeV
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alpha particle with a half-life of approximately 8 seconds.[1][5] This identification was later

revised to Lawrencium-258.[1][6]

1965: Researchers at the Joint Institute for Nuclear Research (JINR) in Dubna, led by

Georgy Flerov, conducted experiments to synthesize element 103.[7][8] They bombarded an

americium-243 target with oxygen-18 ions and identified Lawrencium-256.[7][9] The Dubna

group's findings did not confirm the Berkeley team's initial results, contributing to a period of

controversy over the discovery.[7]

1967: The Dubna team was unable to reproduce the Berkeley group's findings of an alpha

emitter with a half-life of 4.2 seconds, which the Berkeley team had by then attributed to

either Lr-258 or Lr-259.[3]

1971: The International Union of Pure and Applied Chemistry (IUPAC) initially granted credit

for the discovery to the Berkeley laboratory.[1]

1992: After a lengthy review of the competing claims, the Transfermium Working Group of

IUPAC concluded that both the Berkeley and Dubna laboratories should share credit for the

discovery of Lawrencium.[9] This decision acknowledged the pioneering work of the

Berkeley team while also recognizing the significant contributions and confirmations from the

Dubna group.

1997: The name Lawrencium (Lr), in honor of Ernest O. Lawrence, inventor of the cyclotron,

was officially ratified by the IUPAC.[10][11] The symbol was originally proposed as Lw but

was changed to Lr.[12][13]

Quantitative Data from Key Discovery Experiments
The following table summarizes the key quantitative data from the initial experiments at

Berkeley and Dubna that led to the discovery of Lawrencium.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://time.com/archive/6611765/science-hilac/
https://www.osti.gov/biblio/4020698
https://www.benchchem.com/product/b1195385?utm_src=pdf-body
https://time.com/archive/6611765/science-hilac/
https://en.wikipedia.org/wiki/List_of_chemical_element_naming_controversies
https://periodic-table.rsc.org/element/103/lawrencium
https://www.ebsco.com/research-starters/science/lawrencium-lr
https://www.benchchem.com/product/b1195385?utm_src=pdf-body
https://periodic-table.rsc.org/element/103/lawrencium
https://periodic-table.com/lawrencium/
https://periodic-table.rsc.org/element/103/lawrencium
https://rinconeducativo.org/en/anniversaries/february-14-1961-lawrencium-is-discovered/
https://time.com/archive/6611765/science-hilac/
https://www.benchchem.com/product/b1195385?utm_src=pdf-body
https://periodic-table.com/lawrencium/
https://www.benchchem.com/product/b1195385?utm_src=pdf-body
https://chemicalengineeringworld.com/lawrencium-element-properties-and-information/
https://www.acs.org/education/whatischemistry/landmarks/transuranium-elements-at-berkeley-lab.html
https://chemistry.stackexchange.com/questions/42561/why-was-lawrenciums-symbol-changed
https://applets.kcvs.ca/IPTEI/pdf-elements/lawrencium.pdf
https://www.benchchem.com/product/b1195385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Berkeley Experiment
(1961)

Dubna Experiment (1965)

Target Isotope(s)
Californium-249, -250, -251,

-252
Americium-243

Projectile Ion(s) Boron-10, Boron-11 Oxygen-18

Accelerator
Heavy Ion Linear Accelerator

(HILAC)

Not specified in detail in initial

reports

Claimed Isotope
Initially ²⁵⁷Lr, later corrected to

²⁵⁸Lr
²⁵⁶Lr

Reported Half-life ~8 seconds ~35 seconds

Reported Decay Mode Alpha decay Alpha decay

Reported Alpha Energy 8.6 MeV Not initially specified

Experimental Protocols
Berkeley Experiment (1961)
The pioneering experiment at the Lawrence Berkeley Laboratory utilized the Heavy Ion Linear

Accelerator (HILAC) to accelerate boron ions.

1. Target Preparation: A three-milligram target was prepared, consisting of a mixture of four

californium isotopes: Cf-249, Cf-250, Cf-251, and Cf-252.[5][14][15]

2. Ion Bombardment: The californium target was bombarded with a beam of either Boron-10 or

Boron-11 ions.[1][5]

3. Product Collection and Detection: The resulting Lawrencium nuclei, being electrically

charged, recoiled from the target. These recoiling atoms were collected on a thin, metallized

Mylar or copper conveyor tape.[2][11][14] This tape was then moved past a series of solid-state

detectors.[2][11] These detectors were designed to measure the energy of the alpha particles

emitted during the decay of the short-lived Lawrencium isotopes.[2][11] The detection of alpha

particles with a characteristic energy and half-life provided the evidence for the new element.
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Dubna Experiment (1965)
The experiments at the Joint Institute for Nuclear Research in Dubna employed a different

nuclear reaction to synthesize Lawrencium.

1. Target and Projectile: Researchers at Dubna bombarded a target of Americium-243 with

Oxygen-18 ions.[7][9]

2. Isotope Identification: The Dubna team identified the isotope Lawrencium-256.[7][9] Their

experimental setup and detection methods were not as extensively detailed in the initial

announcements as the Berkeley experiment but were sufficient to provide credible evidence for

the synthesis of element 103.

Visualizations
Experimental Workflow for the Discovery of Lawrencium
at Berkeley (1961)

Heavy Ion Linear Accelerator (HILAC) Target Chamber Detection System

Boron Ion Source Linear Accelerator
Acceleration Californium Target

(Cf-249, 250, 251, 252)
Bombardment Recoiling Lr AtomsNuclear Reaction Conveyor Tape

Collection Solid-State
Alpha Detectors

Transport
Data Analysis

Signal Processing
result

Discovery of
Lawrencium-258

Click to download full resolution via product page

Caption: Workflow of the 1961 Berkeley experiment for Lawrencium synthesis.

Logical Relationship of Discovery Claims
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Caption: Relationship between the initial discovery claims and the final resolution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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